![molecular formula C13H8FN B1332974 3-Fluoro-[1,1'-biphenyl]-4-carbonitrile CAS No. 503177-15-9](/img/structure/B1332974.png)
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REACTION_CXSMILES
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Br[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([F:10])[CH:3]=1.[C:11]1(B(O)O)[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.[F-].[Cs+]>COCCOC.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[F:10][C:4]1[CH:3]=[C:2]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH:9]=[CH:8][C:5]=1[C:6]#[N:7] |f:2.3,^1:31,33,52,71|
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Name
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Quantity
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1.12 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C#N)C=C1)F
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Name
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Quantity
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750 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)B(O)O
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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[F-].[Cs+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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COCCOC
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Name
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Quantity
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194 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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was stirred at 100° C. under nitrogen for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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The mixture of reaction
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Type
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TEMPERATURE
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Details
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Then, the mixture is cooled
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Type
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FILTRATION
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Details
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filter through celite
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Type
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EXTRACTION
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Details
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Then added ethyl acetate and water and extracted (3×)
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Type
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CUSTOM
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Details
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The crude was purified by chromatography (silica gel, hexane-ethyl acetate 10:1) affordind 818 mg (74% yield)n of the title compound
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Reaction Time |
3 h |
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Name
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Type
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Smiles
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FC=1C=C(C=CC1C#N)C1=CC=CC=C1
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| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 74% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
